5-allyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-oxo-2-phenyl-5-prop-2-enylpyrazolo[4,3-c]pyridine-7-carboxamide
• InChI: InChI=1S/C24H20N4O4/c1-2-10-27-14-18(23(29)25-16-8-9-20-21(13-16)32-12-11-31-20)22-19(15-27)24(30)28(26-22)17-6-4-3-5-7-17/h2-9,13-15H,1,10-12H2,(H,25,29)
• InChI Key: GGJGGAWSLJKJLR-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C=C2C(=NN(C2=O)C3=CC=CC=C3)C(=C1)C(=O)NC4=CC5=C(C=C4)OCCO5
• Molecular Formula: C24H20N4O4
• Molecular Weight: 428.4 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves several steps. One notable route is the reaction of 1,4-benzodioxane-6-amine with 4-bromobenzenesulfonyl chloride in aqueous alkaline media. This yields N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-bromobenzenesulfonamide . Subsequent treatment with different alkyl/aralkyl halides produces the desired compound.

Molecular Structure Analysis

The molecular formula of our compound is C₁₆H₁₄FNO₅S₂ , with a molecular weight of approximately 383.4 g/mol . Key features include the 1,4-benzodioxane-6-ylsulfonyl moiety and the 2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide scaffold. The N-(2,3-dihydro-1,4-benzodioxin-6-yl) group contributes to its overall structure.